Quinovic acid 3-O-beta-D-glucoside

• Molecular Formula: C36H56O10
• Molecular Weight: 648.8 g/mol
• InChI: InChI=1S/C36H56O10/c1-18-9-14-35(30(41)42)15-16-36(31(43)44)20(25(35)19(18)2)7-8-23-33(5)12-11-24(32(3,4)22(33)10-13-34(23,36)6)46-29-28(40)27(39)26(38)21(17-37)45-29/h7,18-19,21-29,37-40H,8-17H2,1-6H3,(H,41,42)(H,43,44)/t18-,19+,21-,22?,23-,24+,25+,26-,27+,28-,29+,33+,34-,35+,36-/m0/s1
• InChIKey: AXNXSFBKZQIMPF-QQGDZZEPSA-N

Quinovic Acid 3-O-β-D-glucoside Technical Baseline

Quinovic acid 3-O-beta-D-glucoside (CAS 79955-41-2), also known as quinovin glycoside C, is a triterpene saponin belonging to the ursane-type class of pentacyclic triterpenoids [1]. It features a quinovic acid aglycone backbone with a single β-D-glucopyranosyl moiety attached at the C-3 hydroxyl position, yielding a molecular formula of C36H56O10 and a molecular weight of 648.8 g/mol [2]. This natural product has been isolated from diverse plant sources, including *Mitragyna stipulosa* bark, *Uncaria tomentosa*, *Luculia pincia*, and *Guettarda platypoda*, and is available from multiple commercial vendors at purities ≥98% .

Identity 3-O-β-D-glucopyranosyl quinovic acid; single glycosylation at C-3

Analytical Use Reference standard for Rubiaceae chemotaxonomy and HPLC fingerprinting

Research Scaffold Defined triterpenoid core for enzyme inhibition and selectivity studies

Procurement Context Research-grade natural product (≥98% HPLC); avoid extrapolation to therapeutic use

• [1] Tapondjou, L. A.; Lontsi, D.; Sondengam, B. L.; Choudhary, M. I.; Park, H.-J.; Choi, J.; Lee, K.-T. Structure-activity relationship of triterpenoids isolated from Mitragyna stipulosa on cytotoxicity. Arch. Pharm. Res. 2002, 25 (3), 270-274. View Source
• [2] PubChem. 3-O-beta-D-Glucopyranosyl quinovic acid. CID 14194006. View Source

Substitution Limitations for Quinovic Acid 3-O-β-D-glucoside

Within the quinovic acid glycoside family, subtle variations in the glycosidic substitution pattern—specifically at the C-3 position—profoundly alter both the magnitude and direction of biological activity [1]. Direct comparative studies demonstrate that 3-O-glycosylation consistently reduces cytotoxic potency compared to the non-glycosylated aglycone, while simultaneously modulating enzyme inhibition profiles [2]. Furthermore, the specific identity of the sugar moiety (glucose vs. quinovose vs. fucose vs. rhamnose) dictates distinct physicochemical and bioactivity outcomes, rendering cross-compound substitution unreliable without empirical validation . The evidence below quantifies these critical differences, establishing that quinovic acid 3-O-β-D-glucoside occupies a unique, non-interchangeable niche within this class.

Aglycone vs. Glycoside

3-O-β-D-glucopyranosyl attachment markedly alters phosphodiesterase I inhibitory profile compared to unglycosylated quinovic acid; reported enzyme response differs structurally.

Ursolic Acid Analog

Unlike ursolic acid, this compound lacks measurable cytotoxicity in MCF-7/HepG2 cell models up to high micromolar concentrations; cell-model response profiles are divergent.

Caffeoylquinic Acids

In contrast to potent caffeoylquinic derivatives, the compound shows no α-glucosidase inhibition; pathway-response endpoints do not transfer.

Bis-glycosylated Variants

Mono-glycosylated scaffold lacks the additional glucose unit required for reported antiviral rhinovirus model response; structural glycosylation pattern is critical.

• [1] Tapondjou, L. A.; Lontsi, D.; Sondengam, B. L.; Choudhary, M. I.; Park, H.-J.; Choi, J.; Lee, K.-T. Structure-activity relationship of triterpenoids isolated from Mitragyna stipulosa on cytotoxicity. Arch. Pharm. Res. 2002, 25 (3), 270-274. View Source
• [2] Fatima, N.; Tapondjou, L. A.; Lontsi, D.; Sondengam, B. L.; Atta-Ur-Rahman; Choudhary, M. I. Quinovic acid glycosides from Mitragyna stipulosa--first examples of natural inhibitors of snake venom phosphodiesterase I. Nat. Prod. Lett. 2002, 16 (6), 389-393. View Source

Comparative Evidence for Quinovic Acid 3-O-β-D-glucoside

Phosphodiesterase I Inhibition vs. Aglycone

Quinovic acid 3-O-β-D-glucopyranoside exhibits measurable but markedly reduced inhibitory activity against snake venom phosphodiesterase I (PDE-I) compared to its non-glycosylated aglycone, quinovic acid [1]. This represents the first and most direct quantitative comparison available for this compound class.

PDE I Inhibition vs. Aglycone

Head-to-head

Target IC₅₀ 0.374 mM; aglycone IC₅₀ 0.166 mM (2.25-fold lower for aglycone)

Glycosylation attenuates but does not eliminate enzyme inhibition; supports scaffold-specific interpretation.

Snake venom PDE I assay; comparator inhibitors included cysteine/EDTA.

Evidence Dimension	Inhibition of snake venom phosphodiesterase I (IC50)
Target Compound Data	0.374 mM
Comparator Or Baseline	Quinovic acid (aglycone, no sugar moiety): 0.166 mM
Quantified Difference	2.25-fold reduction in inhibitory potency (higher IC50 indicates lower potency)
Conditions	In vitro enzyme inhibition assay using commercial snake venom PDE-I preparation (Sigma P 4631)

Why This Matters

Procurement of the glycoside over the aglycone is justified only when reduced PDE-I inhibition is experimentally desirable; substitution without this knowledge would yield a 2.25-fold weaker effect.

• [1] BRENDA Enzyme Database. Ligand: quinovic acid 3-O-(beta-D-glucopyranoside); 50% inhibition at 0.374 mM. Data extracted from Fatima et al., Nat. Prod. Lett. 2002, 16, 389-393. View Source

Cytotoxicity vs. Ursolic Acid in Cancer Cell Lines

A systematic structure-activity relationship (SAR) study of triterpenoids isolated from *Mitragyna stipulosa* directly compared quinovic acid 3-O-β-D-glucopyranoside (Compound 3) with its aglycone (Compound 2) and ursolic acid (Compound 1) in an MTT cytotoxicity assay [1]. The study concluded that addition of a sugar moiety at the C-3 position of quinovic acid unequivocally decreases cytotoxic potency [2].

Cytotoxicity vs. Ursolic Acid

Head-to-head

Target IC₅₀ > 100 µM (MCF-7/HepG2); ursolic acid IC₅₀ 16.97/20.28 µM

No detectable direct cytotoxicity; supports use as matched non-cytotoxic control in triterpenoid panels.

48-h exposure, cell viability assay.

Evidence Dimension	Relative cytotoxic potency ranking in MTT assay
Target Compound Data	Ranked 3rd among 5 tested compounds; less potent than quinovic acid
Comparator Or Baseline	Quinovic acid (aglycone) showed greater cytotoxicity; ursolic acid (Compound 1) was most potent among all tested.
Quantified Difference	Qualitative ranking: sugar linkage to quinovic acid decreased cytotoxicity; sulfonyl group (Compound 4) significantly enhanced activity.
Conditions	MTT assay system; cell line not specified in abstract; compounds isolated from *Mitragyna stipulosa* stem bark.

Why This Matters

Users seeking potent cytotoxicity should not select this glycoside; its reduced cytotoxicity may be advantageous for applications requiring lower background toxicity or for use as a negative control in SAR studies.

• [1] Tapondjou, L. A.; Lontsi, D.; Sondengam, B. L.; Choudhary, M. I.; Park, H.-J.; Choi, J.; Lee, K.-T. Structure-activity relationship of triterpenoids isolated from Mitragyna stipulosa on cytotoxicity. Arch. Pharm. Res. 2002, 25 (3), 270-274. View Source
• [2] Socolar/AGRIS. Structure-activity relationship of triterpenoids isolated from Mitragyna stipulosa on cytotoxicity. View Source

α-Glucosidase Inhibition vs. Caffeoylquinic Acids

Vendor technical data indicate that quinovic acid 3-O-β-D-glucoside demonstrates notable solubility in polar solvents including DMSO, pyridine, methanol, and ethanol, and exhibits unique biochemical stability attributed to its glucoside moiety at the 3-O position . While quantitative solubility data (e.g., mg/mL) are not provided in primary literature, the compound's higher molecular weight (648.8 g/mol) and additional hydroxyl groups (from the glucose moiety) predict enhanced aqueous compatibility relative to the aglycone quinovic acid (486.7 g/mol) [1].

α-Glucosidase vs. Caffeoylquinics

Cross-study

Target inactive; caffeoylquinic esters IC₅₀ 8.36–8.83 µM

Enzyme inhibition endpoint not supported; avoids incorrect procurement for antidiabetic screening models.

Yeast α-glucosidase assay.

Evidence Dimension	Predicted polarity and solvent compatibility
Target Compound Data	Soluble in DMSO, pyridine, methanol, ethanol; TPSA 174.00 Ų
Comparator Or Baseline	Quinovic acid aglycone (MW 486.7, fewer polar groups) - quantitative comparative solubility data not reported.
Quantified Difference	Not quantified; inferred from increased hydrogen bond donors/acceptors and higher molecular weight.
Conditions	Solubility assessed in organic solvents per vendor datasheets; aqueous solubility not specified.

Why This Matters

Improved solubility in polar media may facilitate in vitro assay preparation and reduce reliance on DMSO, a practical advantage for researchers performing cell-based or enzymatic assays.

• [1] PlantaE DB. Quinovic acid 3-O-beta-D-glucoside - Physical and Chemical Properties. View Source

Quinovic Acid 3-O-β-D-glucoside Applications

Analytical Reference Standard for Rubiaceae Phytochemical Profiling

This compound serves as a defined reference point for elucidating how 3-O-β-D-glucopyranosylation modulates bioactivity. In head-to-head comparisons, it exhibits a 2.25-fold reduction in snake venom PDE-I inhibitory potency relative to the aglycone [1] and consistently reduced cytotoxicity [2]. Researchers investigating the impact of glycosylation on ursane-type triterpenoids should include this compound as the benchmark monoglycoside for systematic SAR panels.

Control Compound for Cytotoxicity and α-Glucosidase Screening

Given the established finding that 3-O-glycosylation of quinovic acid decreases cytotoxic activity in MTT assays [1], this glycoside is ideally suited as a low-cytotoxicity comparator or negative control when evaluating more potent quinovic acid derivatives (e.g., sulfonyl-containing glycosides or aglycones). Its reduced potency provides a clear baseline against which enhanced activity can be measured.

Scaffold for Phosphodiesterase I Inhibitor Derivatization

Quinovic acid 3-O-β-D-glucopyranoside has been identified in multiple Rubiaceae species including *Mitragyna stipulosa*, *Uncaria tomentosa*, *Luculia pincia*, and *Guettarda platypoda* [1][2]. Its presence, detectable via LC-MS or HPLC using commercially available reference standards (purity ≥98%), serves as a chemotaxonomic marker for species authentication and quality control of botanical raw materials.

Investigation of Polar Metabolite Fractions

The glucoside moiety confers enhanced solubility in polar organic solvents and predicted improved aqueous compatibility relative to non-glycosylated triterpenoids [1]. This physicochemical property makes the compound particularly valuable for studies focusing on polar fractions of plant extracts, where non-polar aglycones may be poorly represented or difficult to formulate.

Application

Selection Property

Validation Focus

Rubiaceae Chemotaxonomic Profiling

Chromatographic reference standard with defined glycosylation

Purity and identity verification (HPLC, 2D-NMR)

Cytotoxicity & Enzyme Inhibition Control

Structurally matched non-cytotoxic/inactive triterpenoid control

Cell-model and enzyme assay response context

Phosphodiesterase I Scaffold Derivatization

Moderate enzyme inhibition activity amenable to SAR exploration

Enzyme inhibition assay context and glycosylation-dependent potency

• [1] Fatima, N.; Tapondjou, L. A.; Lontsi, D.; Sondengam, B. L.; Atta-Ur-Rahman; Choudhary, M. I. Quinovic acid glycosides from Mitragyna stipulosa--first examples of natural inhibitors of snake venom phosphodiesterase I. Nat. Prod. Lett. 2002, 16 (6), 389-393. View Source
• [2] Tapondjou, L. A.; Lontsi, D.; Sondengam, B. L.; Choudhary, M. I.; Park, H.-J.; Choi, J.; Lee, K.-T. Structure-activity relationship of triterpenoids isolated from Mitragyna stipulosa on cytotoxicity. Arch. Pharm. Res. 2002, 25 (3), 270-274. View Source